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Compound of Interest

Compound Name: 4-methylbenzoic acid butyl ester

Cat. No.: B105922 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of butyl 4-methylbenzoate, a key

organic compound with applications in various stages of chemical research and development.

This document details its chemical and physical properties, provides a thorough experimental

protocol for its synthesis, and outlines its current and potential applications in the scientific field.

Chemical Identity and Properties
IUPAC Name: Butyl 4-methylbenzoate

Synonyms: Butyl p-toluate, 4-Methylbenzoic acid butyl ester

Butyl 4-methylbenzoate is an ester formed from 4-methylbenzoic acid (also known as p-toluic

acid) and n-butanol. Its molecular structure consists of a butyl group attached to the

carboxylate of the 4-methylbenzoate moiety. This structure imparts specific physical and

chemical properties that are valuable in organic synthesis.

Physical and Chemical Data
The quantitative properties of butyl 4-methylbenzoate are summarized in the table below for

easy reference and comparison.
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Property Value Reference

Molecular Formula C₁₂H₁₆O₂ [1]

Molecular Weight 192.25 g/mol [1]

Boiling Point 268 °C at 760 mmHg [2]

Density 0.995 g/cm³ [2]

Flash Point 118 °C [2]

Solubility

Insoluble in water; Soluble in

alcohols and other organic

solvents.

[3]

Synthesis of Butyl 4-Methylbenzoate via Fischer
Esterification
The most common and efficient method for the preparation of butyl 4-methylbenzoate is the

Fischer esterification of 4-methylbenzoic acid with n-butanol, using a strong acid as a catalyst.

[4] This reversible reaction is driven to completion by using an excess of one of the reactants or

by removing water as it is formed.[4][5]

Experimental Protocol
This section provides a detailed methodology for the synthesis of butyl 4-methylbenzoate.

Materials and Reagents:

4-Methylbenzoic acid (p-toluic acid)

n-Butanol

Concentrated sulfuric acid (H₂SO₄)

Diethyl ether (or other suitable extraction solvent)

5% aqueous sodium bicarbonate (NaHCO₃) solution
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Saturated aqueous sodium chloride (NaCl) solution (brine)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, combine 4-methylbenzoic acid and an excess of n-

butanol (e.g., a 3 to 5 molar equivalent).

Catalyst Addition: Slowly and with caution, add a catalytic amount of concentrated sulfuric

acid to the mixture while stirring.

Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating

mantle. The reaction is typically refluxed for 1-2 hours. The progress of the reaction can be

monitored by thin-layer chromatography (TLC).

Work-up - Cooling and Extraction: Once the reaction is complete, allow the mixture to cool to

room temperature. Transfer the mixture to a separatory funnel. Dilute the mixture with diethyl

ether.

Washing:

Wash the organic layer with water to remove the excess n-butanol and some of the

sulfuric acid.
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Next, wash the organic layer with a 5% aqueous sodium bicarbonate solution to neutralize

any remaining sulfuric acid and unreacted 4-methylbenzoic acid. Carbon dioxide gas will

evolve, so vent the separatory funnel frequently.

Finally, wash the organic layer with brine to remove any residual water.

Drying: Transfer the organic layer to an Erlenmeyer flask and dry it over anhydrous

magnesium sulfate or sodium sulfate.

Solvent Removal: Filter the drying agent and concentrate the filtrate using a rotary

evaporator to remove the diethyl ether.

Purification: The crude butyl 4-methylbenzoate can be further purified by vacuum distillation

to obtain the final product.

Applications in Research and Development
While direct applications of butyl 4-methylbenzoate in drug development are not extensively

documented, its role as a chemical intermediate is of significant interest to researchers and

scientists in the pharmaceutical and chemical industries. Esters are fundamental building

blocks in organic synthesis, and butyl 4-methylbenzoate can serve as a precursor for the

synthesis of more complex molecules.

Its structural analog, methyl 4-butylbenzoate, has been utilized in the preparation of antifungal

agents.[4][6] This suggests that butyl 4-methylbenzoate could be a valuable starting material or

intermediate for the synthesis of novel bioactive compounds. The butyl ester group can

influence the lipophilicity of a molecule, a critical parameter in drug design that affects

absorption, distribution, metabolism, and excretion (ADME) properties.

Furthermore, the related compound, butyl 4-methylbenzenesulfonate, is employed in the

synthesis of various drug intermediates and active pharmaceutical ingredients (APIs).[7] This

highlights the utility of the butyl and 4-methylphenyl moieties in the construction of

pharmaceutically relevant scaffolds. Therefore, butyl 4-methylbenzoate is a valuable tool for

medicinal chemists and process chemists in the exploration of new chemical entities.

Visualizing the Synthesis Workflow
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The following diagram illustrates the experimental workflow for the synthesis of butyl 4-

methylbenzoate.

Reaction

Work-up

Purification

4-Methylbenzoic Acid +
n-Butanol

H₂SO₄ (catalyst)

Reflux (1-2 hours)

Cool to Room Temp.

Extraction with
Diethyl Ether

Wash with H₂O,
NaHCO₃, Brine

Dry with MgSO₄

Solvent Removal
(Rotary Evaporation)
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Butyl 4-Methylbenzoate
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Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of butyl 4-methylbenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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